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Compound of Interest

Compound Name: Iron arsenide

Cat. No.: B577738 Get Quote

An in-depth guide to the electronic phase diagram of the iron arsenide superconductor

Ba(Fe₁₋ₓCoₓ)₂As₂. This document is intended for researchers, scientists, and professionals in

drug development, providing a comprehensive overview of the material's phase transitions, the

experimental methodologies used in its characterization, and a visual representation of its

complex phase diagram.

Introduction
Ba(Fe₁₋ₓCoₓ)₂As₂ is a prototypical member of the iron-pnictide family of high-temperature

superconductors. The parent compound, BaFe₂As₂, does not superconduct at ambient

pressure. Instead, it undergoes a coupled structural and antiferromagnetic phase transition at

approximately 140 K.[1] By substituting iron with cobalt, electrons are doped into the system,

which suppresses the structural and magnetic order and gives rise to a dome of

superconductivity.[1][2] Understanding the interplay between magnetism, structural changes,

and superconductivity in this material is crucial for elucidating the mechanism of high-

temperature superconductivity in iron-based compounds.

Electronic Phase Diagram
The temperature-composition (T-x) phase diagram of Ba(Fe₁₋ₓCoₓ)₂As₂ is a rich landscape of

competing and coexisting electronic phases. The key features of the phase diagram are the

suppression of the tetragonal-to-orthorhombic structural transition (Tₛ) and the paramagnetic-

to-antiferromagnetic spin-density-wave (SDW) transition (Tₙ) with increasing cobalt

concentration (x). As these transitions are suppressed, a superconducting (SC) phase
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emerges, forming a characteristic dome shape with a maximum critical temperature (Tₙ) at an

optimal doping level.

Key Phases:
Tetragonal + Paramagnetic (Tetra + PM): At high temperatures, the material is in a

paramagnetic state with a tetragonal crystal structure.

Orthorhombic + Paramagnetic (Ortho + PM): In a narrow region of the phase diagram for low

cobalt doping, the structural transition occurs at a higher temperature than the magnetic

transition.[1][3]

Orthorhombic + Antiferromagnetic (Ortho + AFM): At low temperatures and low cobalt

doping, the material exhibits a spin-density-wave antiferromagnetic order and an

orthorhombic crystal structure.

Superconducting (SC): With sufficient cobalt doping, superconductivity appears. For a

certain range of doping, superconductivity can coexist with the antiferromagnetic and

orthorhombic phases.[1][3]

Quantitative Data Summary
The following tables summarize the quantitative data for the phase transitions in

Ba(Fe₁₋ₓCoₓ)₂As₂ as a function of cobalt concentration (x). The data are compiled from various

experimental studies.

Table 1: Structural and Magnetic Transition Temperatures
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Cobalt Concentration (x) Structural Transition Tₛ (K) Magnetic Transition Tₙ (K)

0 134 134

0.016 ~110 ~105

0.025 99 ± 0.5 93 ± 0.5

0.036 ~85 ~75

0.045 ~65 ~55

0.051 ~50 ~40

Data compiled from references[1][3][4]. Note that for the undoped compound (x=0), the

structural and magnetic transitions are coupled and occur at the same temperature.

Table 2: Superconducting Transition Temperatures

Cobalt Concentration (x) Superconducting Tₙ (K)

0.025 Emergence of SC

0.045 ~17

0.051 ~22

~0.06 ~24 (Optimal Doping)

0.074 ~23

~0.18 SC suppressed

Data compiled from references[1][5]. The onset and suppression of superconductivity can vary

slightly depending on the specific experimental criteria and sample quality.

Experimental Protocols
The determination of the Ba(Fe₁₋ₓCoₓ)₂As₂ phase diagram relies on a suite of experimental

techniques to probe the structural, magnetic, and electronic properties of the material.
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Single Crystal Growth
High-quality single crystals are essential for accurate measurements. The most common

method for growing Ba(Fe₁₋ₓCoₓ)₂As₂ single crystals is the self-flux method.[2][6]

Precursor Synthesis: High-purity powders of Ba, FeAs, and CoAs are mixed in a specific

molar ratio. FeAs and CoAs are typically synthesized beforehand by reacting Fe/Co and As

powders in an evacuated quartz tube.

Growth: The mixture is placed in an alumina crucible, which is then sealed in a larger quartz

tube under a partial atmosphere of argon gas. The assembly is heated to a high temperature

(e.g., 1180 °C), held for several hours to ensure homogeneity, and then slowly cooled over a

period of many hours to a lower temperature (e.g., 1000 °C).[7] During the cooling process,

single crystals of Ba(Fe₁₋ₓCoₓ)₂As₂ precipitate from the (Fe,Co)As-rich flux.

Crystal Extraction: Once cooled to the decanting temperature, the excess flux is separated

from the grown crystals by inverting the crucible assembly and centrifuging.

Structural Characterization
X-ray Diffraction (XRD): Powder and single-crystal XRD are used to determine the crystal

structure and lattice parameters.[2][8] The splitting of certain Bragg peaks upon cooling is a

clear signature of the tetragonal-to-orthorhombic structural transition, allowing for the

determination of Tₛ.

Magnetic Characterization
Neutron Scattering: Single-crystal neutron diffraction is a powerful tool for directly probing the

magnetic structure.[3][4][9] The appearance of magnetic Bragg peaks below a certain

temperature signifies the onset of long-range antiferromagnetic order, providing a direct

measurement of Tₙ and the ordered magnetic moment.

Magnetic Susceptibility: Measurements of the temperature-dependent magnetic susceptibility

using a SQUID magnetometer can also indicate the magnetic transition, often seen as an

anomaly in the susceptibility curve.
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Electronic Transport and Thermodynamic
Measurements

Resistivity: Four-probe resistivity measurements are used to determine both the

structural/magnetic and superconducting transitions. The structural/magnetic transition is

typically observed as a distinct anomaly or change in the slope of the resistivity versus

temperature curve. The superconducting transition is marked by a sharp drop in resistivity to

zero.[1][10]

Heat Capacity: Specific heat measurements show anomalies at phase transitions.[1] The

structural and magnetic transitions appear as peaks or steps in the heat capacity, while the

superconducting transition manifests as a jump at Tₙ.

Hall Effect: The Hall coefficient provides information about the dominant charge carriers and

their density, which can change across the phase transitions.[1][11]

Phase Diagram Visualization
The following diagram provides a visual representation of the electronic phase diagram of

Ba(Fe₁₋ₓCoₓ)₂As₂.
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Caption: A simplified representation of the electronic phase diagram of Ba(Fe₁₋ₓCoₓ)₂As₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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